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molecular formula C12H15NO2 B8321475 3-(3-hydroxyphenyl)hexahydro-2H-azepin-2-one

3-(3-hydroxyphenyl)hexahydro-2H-azepin-2-one

Cat. No. B8321475
M. Wt: 205.25 g/mol
InChI Key: IMCGYHPRALKTOL-UHFFFAOYSA-N
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Patent
US06284755B1

Procedure details

A 1M solution of BBr3 (1.0 mL, 1.00 mmol) in CH2Cl2 was added to 3-(3-methoxy-phenyl)-azepan-2-one (as described in Step B above) (0.200 g, 0.912 mmol) dissolved in anhydrous CH2Cl2 (5 mL) at −78° C. After 30 hr of stirring at RT, the reaction was quenched with H2O, extracted with CH2Cl2 (3×), dried (MgSO4), concentrated and purified using reverse phase chromatography (95/5-5/95 H2O/CH3CN with 0.1% TFA, flow=65 mL/min) to give the title compound.
[Compound]
Name
solution
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
BBr3
Quantity
1 mL
Type
reactant
Reaction Step One
Name
3-(3-methoxy-phenyl)-azepan-2-one
Quantity
0.2 g
Type
reactant
Reaction Step One
Name
CH2Cl2
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Name
CH2Cl2
Quantity
5 mL
Type
solvent
Reaction Step Two
Name
title compound

Identifiers

REACTION_CXSMILES
B(Br)(Br)Br.C[O:6][C:7]1[CH:8]=[C:9]([CH:13]2[CH2:19][CH2:18][CH2:17][CH2:16][NH:15][C:14]2=[O:20])[CH:10]=[CH:11][CH:12]=1>C(Cl)Cl>[OH:6][C:7]1[CH:8]=[C:9]([CH:13]2[CH2:19][CH2:18][CH2:17][CH2:16][NH:15][C:14]2=[O:20])[CH:10]=[CH:11][CH:12]=1

Inputs

Step One
[Compound]
Name
solution
Quantity
0 (± 1) mol
Type
reactant
Smiles
Name
BBr3
Quantity
1 mL
Type
reactant
Smiles
B(Br)(Br)Br
Name
3-(3-methoxy-phenyl)-azepan-2-one
Quantity
0.2 g
Type
reactant
Smiles
COC=1C=C(C=CC1)C1C(NCCCC1)=O
Name
CH2Cl2
Quantity
0 (± 1) mol
Type
solvent
Smiles
C(Cl)Cl
Step Two
Name
CH2Cl2
Quantity
5 mL
Type
solvent
Smiles
C(Cl)Cl

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
After 30 hr of stirring at RT
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
the reaction was quenched with H2O
EXTRACTION
Type
EXTRACTION
Details
extracted with CH2Cl2 (3×)
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried (MgSO4)
CONCENTRATION
Type
CONCENTRATION
Details
concentrated
CUSTOM
Type
CUSTOM
Details
purified

Outcomes

Product
Details
Reaction Time
 30 h
Name
title compound
Type
product
Smiles
OC=1C=C(C=CC1)C1C(NCCCC1)=O

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.